Cas no 40467-04-7 (2,5,5-Trimethyl-2-hexene)

• Product Name: 2,5,5-Trimethyl-2-hexene
• CAS No: 40467-04-7
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD30474884
• CID: 2667540
• PubChem ID: 545914
• Update Time: 2025-09-23

2,5,5-Trimethyl-2-hexene Chemical and Physical Properties

Names and Identifiers

• 2,5,5-Trimethyl-2-hexene
• 2,5,5-trimethylhex-2-ene
• AS-78010
• 40467-04-7
• 2-Hexene, 2,5,5-trimethyl-
• D93076

• MDL： MFCD30474884
• Inchi： 1S/C9H18/c1-8(2)6-7-9(3,4)5/h6H,7H2,1-5H3
• InChI Key： HRQAGBJHQCEBBY-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 126.140850574g/mol
• Monoisotopic Mass: 126.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 2,5,5-Trimethyl-2-hexene

Recent Advances in Chemical and Biomedical Research on 2,5,5-Trimethyl-2-hexene (CAS: 40467-04-7)

In recent years, the compound 2,5,5-Trimethyl-2-hexene (CAS: 40467-04-7) has garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

2,5,5-Trimethyl-2-hexene is a branched alkene that has been studied for its role as an intermediate in organic synthesis and its potential pharmacological properties. Recent studies have explored its utility in the development of novel drug candidates, particularly in the areas of anti-inflammatory and antimicrobial therapies. The compound's unique structure allows for selective interactions with biological targets, making it a promising candidate for further investigation.

One of the key advancements in the synthesis of 2,5,5-Trimethyl-2-hexene involves the use of catalytic methods to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a highly efficient palladium-catalyzed coupling reaction that significantly reduces byproduct formation. This method not only enhances the scalability of production but also minimizes environmental impact, aligning with the growing demand for sustainable chemical processes.

In the biomedical realm, preliminary in vitro studies have shown that 2,5,5-Trimethyl-2-hexene exhibits moderate inhibitory effects on certain inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the antimicrobial activity of 2,5,5-Trimethyl-2-hexene. A recent study in the Journal of Antimicrobial Chemotherapy reported that the compound demonstrated bacteriostatic effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). While the exact mechanism of action remains under investigation, researchers hypothesize that the compound disrupts bacterial cell membrane integrity, leading to growth inhibition.

Despite these promising findings, challenges remain in the development of 2,5,5-Trimethyl-2-hexene for therapeutic use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2,5,5-Trimethyl-2-hexene (CAS: 40467-04-7) represents a versatile compound with significant potential in both chemical synthesis and biomedical applications. Ongoing research continues to uncover new insights into its properties and mechanisms, paving the way for future innovations in drug development and industrial chemistry. This brief highlights the importance of interdisciplinary collaboration to advance our understanding and utilization of this promising molecule.